Cas no 1420893-78-2 (5-Chloro-2-((pyrrolidin-3-ylmethyl)sulfinyl)pyrimidine hydrochloride)

• Product Name: 5-Chloro-2-((pyrrolidin-3-ylmethyl)sulfinyl)pyrimidine hydrochloride
• CAS No: 1420893-78-2
• MF: C₉H₁₃Cl₂N₃OS
• MW: 282.190018415451
• CID: 2180020
• Update Time: 2023-08-06

5-Chloro-2-((pyrrolidin-3-ylmethyl)sulfinyl)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-((pyrrolidin-3-ylmethyl)sulfinyl)pyrimidine hydrochloride

• Inchi： 1S/C9H12ClN3OS.ClH/c10-8-4-12-9(13-5-8)15(14)6-7-1-2-11-3-7;/h4-5,7,11H,1-3,6H2;1H
• InChI Key： JGIYRGNNRGTSQV-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)S(CC1CNCC1)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Topological Polar Surface Area: 74.1